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Compound of Interest

Compound Name: 2-Fluorophenethyl bromide

Cat. No.: B1302592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 2-Fluorophenethyl bromide (CAS No. 91319-54-9). The information is

compiled to ensure the safe use of this compound in research and development settings, with a

focus on quantitative data, clear handling protocols, and emergency procedures.

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 2-Fluorophenethyl bromide
is fundamental to its safe handling and storage. The following table summarizes key

quantitative data for this compound.
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Property Value Source(s)

Molecular Formula C8H8BrF [1][2]

Molecular Weight 203.05 g/mol [1][2]

Appearance Colorless to yellow liquid [3]

Boiling Point 73-75 °C at 20 mmHg [2][3]

Density 1.4458 g/mL at 25 °C [2][3]

Refractive Index n20/D 1.5340 [2][3]

Flash Point 91.66 °C (197.0 °F) [2]

Section 2: GHS Hazard Identification and
Classification
2-Fluorophenethyl bromide is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). Researchers must be

aware of its potential hazards to implement appropriate safety measures.

Hazard
Classification

Code Description Pictogram Signal Word

Acute Toxicity,

Oral
H302

Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning

Serious Eye

Irritation
H319

Causes serious

eye irritation

GHS07

(Exclamation

Mark)

Warning

Hazard Statements:

H302: Harmful if swallowed.[1][2][4][5]

H319: Causes serious eye irritation.[4][5]
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Precautionary Statements:

P264: Wash skin thoroughly after handling.[2][5]

P270: Do not eat, drink or smoke when using this product.[2][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][5]

P330: Rinse mouth.[1][4]

P337 + P313: If eye irritation persists: Get medical advice/attention.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[2][4][5]

Section 3: Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is crucial to minimize exposure and ensure

a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.[4]

Avoid inhalation of vapor or mist.[6]

Use only in a well-ventilated area, preferably under a chemical fume hood.[4][7]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[2][4]

Wash hands thoroughly after handling.[4][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][5]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6][7]

Keep away from heat, sparks, and open flames.[6][7]

Store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[3]

Incompatible materials to avoid include bases, strong oxidizing agents, alcohols, amines,

and metals.[7]

Section 4: Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is necessary

to mitigate harm.

First-Aid Measures:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison

center or doctor.[4][5][8]

If on Skin: Immediately take off all contaminated clothing. Rinse skin with plenty of water for

at least 15 minutes.[5][6][8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[4][5][8]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[5][8]

Spill Response Workflow:

The following diagram outlines the logical workflow for responding to a chemical spill of 2-
Fluorophenethyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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